Cas no 1806874-35-0 (Ethyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate
• CAS No: 1806874-35-0
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4872049
• Update Time: 2025-05-24

Ethyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate

• Inchi： 1S/C10H7F3N2O2/c1-2-17-10(16)6-3-5(11)8(9(12)13)7(4-14)15-6/h3,9H,2H2,1H3
• InChI Key： FJARSYVUHQWMSS-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OCC)=NC(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 2.2
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate (CAS No. 1806874-35-0)

The compound Ethyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate (CAS No. 1806874-35-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. With its unique molecular structure featuring cyano, difluoromethyl, and fluoropyridine functional groups, this compound serves as a versatile intermediate for synthesizing advanced bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its ability to enhance the pharmacokinetic properties of target molecules, such as improved metabolic stability and bioavailability.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their critical role in drug discovery and crop protection. The incorporation of fluorine atoms and cyano groups into pyridine scaffolds, as seen in Ethyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate, is a strategic approach to modulate electronic effects and steric hindrance, thereby optimizing interactions with biological targets. This aligns with the growing trend of rational drug design and precision agriculture, where tailored chemical structures are essential for achieving desired efficacy and selectivity.

One of the most frequently searched questions in the context of pyridine carboxylates is: "How do fluorinated pyridines improve drug performance?" The answer lies in the ability of fluorine to influence lipophilicity, hydrogen bonding, and metabolic resistance. For instance, the difluoromethyl group in Ethyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate can act as a bioisostere, mimicking other functional groups while offering superior stability. This makes the compound invaluable for developing next-generation small-molecule therapeutics and agrochemicals with reduced environmental impact.

From a synthetic chemistry perspective, the ethyl carboxylate moiety in this compound provides a convenient handle for further derivatization, enabling the construction of diverse heterocyclic frameworks. This flexibility is particularly appealing to medicinal chemists working on kinase inhibitors or antimicrobial agents, where structural diversity is key to overcoming resistance mechanisms. Additionally, the cyano group offers opportunities for click chemistry or nucleophilic substitution reactions, expanding the toolkit for modular synthesis.

Environmental sustainability is another hot topic linked to fluorinated compounds. Innovations in green chemistry have led to more efficient methods for introducing fluorine atoms, reducing waste and energy consumption during the production of intermediates like Ethyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate. Researchers are also investigating biodegradable alternatives to traditional fluorinated materials, though the unique properties of fluorine often make it irreplaceable in high-performance applications.

In summary, Ethyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate (CAS No. 1806874-35-0) represents a cutting-edge building block in modern chemical synthesis. Its multifaceted reactivity and relevance to drug discovery, agrochemical innovation, and green chemistry underscore its importance in addressing global challenges in health and agriculture. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of functionalized pyridine chemistry.